Cas no 1803783-66-5 (Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate
• CAS No: 1803783-66-5
• MF: C₁₄H₁₄F₃NO₂S
• MW: 317.326673030853
• CID: 4796752
• Update Time: 2025-06-16

Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C14H14F3NO2S/c1-3-9-5-6-12(21-14(15,16)17)10(11(9)8-18)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： QFQQHUCZSMELLG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(CC)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate (CAS No. 1803783-66-5): A Comprehensive Overview

Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate, identified by its CAS number 1803783-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetate derivatives, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate consists of a benzene ring substituted with various functional groups. Specifically, the presence of a cyano group (-CN) at the 2-position, an ethyl group at the 3-position, and a trifluoromethylthio group (-S(CH₂CH₃)CF₃) at the 6-position imparts distinct reactivity and interaction capabilities. These substituents not only influence the compound's solubility and stability but also play a crucial role in its potential pharmacological effects.

In recent years, there has been a growing interest in phenylacetate derivatives due to their demonstrated utility in various therapeutic applications. The cyano group, for instance, is known for its ability to enhance binding affinity to biological targets, making it a valuable moiety in drug design. Similarly, the trifluoromethylthio group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological systems.

One of the most compelling aspects of Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For example, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases.

The trifluoromethylthio group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity. This feature makes it an attractive component in drug development, as it can enhance the compound's bioavailability and duration of action. Furthermore, the ethyl group at the 3-position contributes to the overall lipophilicity of the molecule, which is often a desirable characteristic for oral bioavailability.

Recent advancements in computational chemistry have also highlighted Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate as a key intermediate in designing next-generation therapeutics. Molecular modeling studies have demonstrated that this compound can be modified to target specific disease pathways with high precision. For instance, modifications at the cyano group have been shown to enhance interactions with enzymes involved in metabolic disorders.

The synthesis of Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be meticulously controlled to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve these objectives efficiently.

From a pharmaceutical perspective, Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate represents a significant step forward in developing innovative treatments for complex diseases. Its unique structural features make it a versatile building block for creating novel drug candidates with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.

The future prospects for Ethyl 2-cyano-3-ethyl-6-(trifluoromethylthio)phenylacetate are promising, with ongoing studies exploring its potential in treating neurological disorders, infectious diseases, and other challenging conditions. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are poised to unlock new therapeutic possibilities derived from this remarkable compound.